1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine

• IUPAC Name: 1-[4-[3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H32N2O/c1-17-6-3-4-8-20(17)10-9-19-7-5-13-23(16-19)21-11-14-22(15-12-21)18(2)24/h3-4,6,8,19,21H,5,7,9-16H2,1-2H3
• InChI Key: ICRNHLOBZUOHMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2CCCN(C2)C3CCN(CC3)C(=O)C
• Molecular Formula: C21H32N2O
• Molecular Weight: 328.5 g/mol

Description

1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and highly specific tool compound used in scientific research to study the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. Activation of mGluR5 leads to the activation of various intracellular signaling pathways, which play a role in the regulation of synaptic plasticity, learning, and memory. This compound binds to the allosteric site of mGluR5 and prevents its activation by glutamate, thereby blocking the downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including:
1. Reduction of glutamate-mediated excitotoxicity: this compound has been shown to reduce the toxic effects of glutamate on neurons, which is thought to play a role in the pathogenesis of neurodegenerative diseases.
2. Modulation of synaptic plasticity: this compound has been shown to modulate synaptic plasticity by affecting the long-term potentiation (LTP) and long-term depression (LTD) of synaptic transmission.
3. Reduction of drug-seeking behavior: this compound has been shown to reduce drug-seeking behavior in animal models of addiction, which is thought to be mediated by the modulation of the mesolimbic dopamine system.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine is its high selectivity for mGluR5, which makes it a valuable tool compound for studying the role of this receptor in various physiological and pathological processes. Another advantage is its ability to penetrate the blood-brain barrier, which allows it to be used in studies of the central nervous system. However, one limitation of this compound is its relatively short half-life, which requires frequent dosing in animal experiments.

Future Directions

There are several potential future directions for research involving 1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine, including:
1. Development of more potent and selective mGluR5 antagonists: Despite the high selectivity of this compound, there is still a need for more potent and selective mGluR5 antagonists that can be used in clinical trials.
2. Investigation of the role of mGluR5 in other diseases: While this compound has been extensively studied in the context of neurodegenerative diseases and addiction, there is still a need to investigate its role in other diseases such as cancer and autoimmune disorders.
3. Development of novel therapeutic strategies: this compound has shown potential therapeutic effects in animal models of various diseases, and there is a need to develop novel therapeutic strategies based on its mechanism of action.

Synthesis Methods

1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine can be synthesized using a multi-step process starting from piperidine. The first step involves the protection of one of the nitrogen atoms of piperidine using a protecting group such as Boc (tert-butyloxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl). The protected piperidine is then reacted with 2-(2-methylphenyl)ethylamine to give the corresponding N-protected bipiperidine. The protecting group is then removed from the nitrogen atom using an acid or base, followed by acetylation of the free amine using acetic anhydride or acetyl chloride.

Scientific Research Applications

1'-acetyl-3-[2-(2-methylphenyl)ethyl]-1,4'-bipiperidine has been extensively used in scientific research to study the role of mGluR5 in various physiological and pathological processes. Some of the areas of research where this compound has been used include:
1. Neurodegenerative diseases: this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Addiction: this compound has been shown to reduce drug-seeking behavior in animal models of addiction.
3. Pain: this compound has been shown to have analgesic effects in animal models of pain.
4. Psychiatric disorders: this compound has been shown to have potential therapeutic effects in animal models of psychiatric disorders such as anxiety, depression, and schizophrenia.